molecular formula C15H13F2NO3 B5755436 N-(2,6-difluorophenyl)-2-(2-methoxyphenoxy)acetamide

N-(2,6-difluorophenyl)-2-(2-methoxyphenoxy)acetamide

Cat. No. B5755436
M. Wt: 293.26 g/mol
InChI Key: JUOZJXQDDIYXNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,6-difluorophenyl)-2-(2-methoxyphenoxy)acetamide, commonly known as DFP-10825, is a novel small molecule compound that has been synthesized and extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies related to cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of DFP-10825 is complex and not fully understood. It is believed that DFP-10825 works by inhibiting various signaling pathways involved in cancer growth, inflammation, and neurological disorders. It has been shown to inhibit the activity of enzymes such as COX-2 and MMP-9, which are involved in inflammation and cancer growth. DFP-10825 has also been shown to modulate the activity of various neurotransmitters involved in neurological disorders.
Biochemical and Physiological Effects:
DFP-10825 has been shown to have various biochemical and physiological effects. In cancer research, DFP-10825 has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. In inflammatory diseases, DFP-10825 has been shown to reduce inflammation and improve symptoms such as joint pain and swelling. In neurological disorders, DFP-10825 has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

DFP-10825 has several advantages for lab experiments. It is a small molecule compound that is easy to synthesize and purify. It has also been extensively studied and has shown promising results in various scientific research applications. However, there are also limitations to using DFP-10825 in lab experiments. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. Additionally, the complex synthesis process and specialized equipment required may limit its accessibility for some researchers.

Future Directions

There are several future directions for DFP-10825 research. In cancer research, further studies are needed to determine the optimal dosage and administration route for DFP-10825. Additionally, studies are needed to determine the long-term safety and efficacy of DFP-10825 in cancer treatment. In inflammatory diseases, further studies are needed to determine the optimal dosage and administration route for DFP-10825 and to determine its long-term safety and efficacy. In neurological disorders, further studies are needed to determine the optimal dosage and administration route for DFP-10825 and to determine its long-term safety and efficacy. Additionally, studies are needed to determine the potential for DFP-10825 to be used in combination with other drugs for improved efficacy.

Synthesis Methods

DFP-10825 is synthesized through a multi-step process involving the reaction of various reagents, including 2,6-difluoroaniline, 2-methoxyphenol, and chloroacetyl chloride. The synthesis process is complex and requires specialized equipment and expertise. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

DFP-10825 has been extensively studied for its potential applications in scientific research. It has shown promising results in various studies related to cancer, inflammation, and neurological disorders. In cancer research, DFP-10825 has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis have also been studied, and DFP-10825 has been shown to reduce inflammation and improve symptoms. In neurological disorders, DFP-10825 has been shown to have neuroprotective effects and improve cognitive function.

properties

IUPAC Name

N-(2,6-difluorophenyl)-2-(2-methoxyphenoxy)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13F2NO3/c1-20-12-7-2-3-8-13(12)21-9-14(19)18-15-10(16)5-4-6-11(15)17/h2-8H,9H2,1H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JUOZJXQDDIYXNV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1OCC(=O)NC2=C(C=CC=C2F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13F2NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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